Cas no 1004679-97-3 (N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide)

• Product Name: N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide
• CAS No: 1004679-97-3
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5892163
• Update Time: 2025-10-21

N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-methylbenzamide
• N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide

• Inchi： 1S/C18H19N5O2/c1-10-7-5-6-8-14(10)17(25)20-15-9-11(2)22-23(15)18-19-13(4)12(3)16(24)21-18/h5-9H,1-4H3,(H,20,25)(H,19,21,24)
• InChI Key： NFLWOIXZDHQZFN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(C)=C(C)C(=O)N=1)(=O)C1=CC=CC=C1C

Additional information on N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide

Comprehensive Guide to N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide (CAS 1004679-97-3)

N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide, with the CAS number 1004679-97-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine-pyrazole hybrids, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular structure and interactions with biological targets.

The molecular structure of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide features a pyrimidine core linked to a pyrazole ring, further modified with a benzamide moiety. This combination of heterocycles makes it a promising candidate for drug discovery, especially in areas such as enzyme inhibition and receptor modulation. Recent studies have explored its role in targeting specific proteins involved in cellular signaling pathways.

One of the most searched questions about this compound is: "What are the potential therapeutic applications of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide?" Current research suggests that it may have implications in anti-inflammatory and anticancer therapies, although further clinical studies are needed to confirm these effects. Its mechanism of action is believed to involve interference with key metabolic processes in abnormal cells.

From a chemical perspective, CAS 1004679-97-3 exhibits moderate solubility in organic solvents like DMSO and DMF, which is crucial for its formulation in laboratory settings. The compound's stability under various pH conditions makes it suitable for in vitro studies, though proper storage at controlled temperatures is recommended to maintain its integrity over time. Analytical techniques such as HPLC and mass spectrometry are commonly employed for its characterization and purity assessment.

The synthesis of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide typically involves multi-step organic reactions, with the pyrimidinone and pyrazole precursors being key intermediates. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. This aligns with the growing demand for sustainable pharmaceutical production methods.

In the context of drug discovery, this compound represents an interesting case study for structure-activity relationship (SAR) investigations. Researchers are particularly interested in how modifications to its methyl groups or the benzamide component might enhance its biological activity or selectivity. Such studies contribute valuable data to the field of medicinal chemistry and computer-aided drug design.

The commercial availability of CAS 1004679-97-3 has increased in recent years, with several specialty chemical suppliers offering it for research purposes. However, potential buyers often search for information about "purity specifications for N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide" and "reliable sources of this research chemical". It's important to verify certificates of analysis and supplier credentials when procuring this compound for laboratory use.

Looking ahead, the scientific community anticipates more publications exploring the full potential of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide. Its unique structural features position it as a valuable tool for understanding molecular interactions and developing new therapeutic agents. As research progresses, we may see expanded applications in areas like neurological disorders or metabolic diseases, making it a compound worth watching in coming years.

For researchers working with this compound, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, all laboratory chemicals require careful management to ensure safety and data reproducibility. Documentation of experimental conditions is particularly important when working with specialized compounds like CAS 1004679-97-3.

The growing interest in heterocyclic compounds in drug development has brought attention to molecules like N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-methylbenzamide. Its combination of pyrimidine and pyrazole rings offers multiple sites for potential modification, making it a versatile scaffold for pharmacological optimization. This characteristic explains why it frequently appears in patent applications and preliminary drug screening studies.